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Compound of Interest

Compound Name: Ethyl 2-(hydroxyamino)acetate

Cat. No.: B13536678

Get Quote

\ J

CAS Number: 70771-88-9 Synonyms: N-Hydroxyglycine ethyl ester; Ethyl N-hydroxyglycinate
Molecular Formula: C4aHaNOs Molecular Weight: 119.12 g/mol [1][2]

Part 1: Executive Summary & Critical Distinction

I. CRITICAL SAFETY NOTE: Do NOT confuse this compound with Oxyma (Ethyl 2-cyano-2-
(hydroxyimino)acetate, CAS 3849-21-6).[1] Oxyma is a widely used peptide coupling additive
containing a nitrile group and an oxime functionality.[1][2][3] Ethyl 2-(hydroxyamino)acetate is
the N-hydroxy derivative of glycine ethyl ester, possessing significantly different reactivity and
solubility profiles.[1][2]

Ethyl 2-(hydroxyamino)acetate is an amphoteric molecule containing a basic secondary
amine (modified by the hydroxyl group) and a lipophilic ethyl ester tail.[1][3] Its solubility is
heavily dependent on its protonation state (Free Base vs. Hydrochloride Salt).[1][3]

Physicochemical Profile[2][4][5][6]
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Property Value /| Description

Colorless to pale yellow oil or low-melting solid.

Physical State (Free Base) [11[2]

Physical State (HCI Salt) White crystalline solid (Hygroscopic).[1][3]

pKa (Predicted) ~5.5-6.0 (Conjugate acid of the amine).[1][3]

~ -0.4 (Hydrophilic, but esterification increases

LogP (Octanol/Water
oP ) lipophilicity vs. parent acid).[1][2][3]

Secondary amine (-NH-), Hydroxyl (-OH), Ester

Key Functionalities
(-COOEY).[1][2]

Part 2: Solubility Landscape

The solubility of Ethyl 2-(hydroxyamino)acetate is dictated by the "Like Dissolves Like"
principle, modulated by pH.[3] The ester group provides organic solubility, while the N-hydroxy
amine core retains polarity.[2][3]

Solubility Compatibility Table
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Specific Solubility Solubility (HCI  Application
Solvent Class
Solvent (Free Base) Salt) Notes
Salt form is
) High (>50 preferred for
Polar Protic Water Moderate
mg/mL) agueous stock
solutions.[1][2]
Excellent for
recrystallization
Methanol / High High ]
i i or preparin
Ethanol J I preparing
concentrated
stocks.[1][2][3]
Universal solvent
for biological
Polar Aprotic DMSO High High assays; store
frozen to prevent
oxidation.[1][2][3]
Alternative to
) ) DMSO; difficult
DMF High High
to remove.[1][2]
[3]
Good for HPLC
Acetonitrile High Moderate mobile phases.
[11[2][3]
Critical: Use
DCM to extract
_ Dichloromethane _
Chlorinated High Low / Insoluble the free base
(DCM)
from aqueous
buffers.[1][2][3]
) Similar behavior
Chloroform High Low
to DCM.[1][2][3]
Esters/Ethers Ethyl Acetate High Very Low Standard solvent

for liquid-liquid
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extraction of the
free base.[1][2]

Use to
precipitate the
Diethyl Ether Moderate Insoluble salt form from
ethanolic
solutions.[1][2][3]

Anti-solvent: Use

to crash out the
Hexanes / )
Non-Polar Insoluble Insoluble product during
Heptane o
purification.[1][2]

[3]

The pH-Solubility Switch (Mechanistic Insight)

The most common isolation method involves manipulating the pH to toggle between the water-
soluble salt and the organic-soluble free base.[1]

e Acidic pH (< 4): The nitrogen is protonated (

).[1] The molecule becomes ionic and highly water-soluble.[1][2] It will partition into the
aqueous phase.[1][3]

e Basic pH (> 8): The nitrogen is deprotonated (

).[1][3] The molecule becomes neutral and lipophilic.[1][3] It will partition into organic solvents
like Ethyl Acetate or DCM.[1][3]

Part 3: Experimental Protocols
Protocol A: Preparation of a Stable Stock Solution
(DMSO)

Target Concentration: 100 mM

e Weighing: Accurately weigh 11.9 mg of Ethyl 2-(hydroxyamino)acetate (free base) or 15.5
mg (if HCI salt).
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e Dissolution: Add 1.0 mL of anhydrous DMSO (Grade: 299.9%, stored over molecular sieves).
e Mixing: Vortex for 30 seconds. The solution should be clear and colorless.

o Storage: Aliguot immediately into amber vials. Purge with Argon or Nitrogen gas to displace
oxygen.[1][2][3] Store at -20°C.

o Why? Hydroxylamines are prone to oxidation (forming nitrones or oximes) upon exposure
to air and light.[1][3]

Protocol B: Extraction of Free Base from Salt

Use this if you purchased the HCI salt but require the free base for an organic reaction.

» Dissolution: Dissolve 1.0 g of Ethyl 2-(hydroxyamino)acetate HCI in 10 mL of distilled
water.

 Basification: Cool the solution to 0°C on ice. Slowly add saturated aqueous
or
until pH reaches ~8-9.[1][2][3]

o Caution: Do not use strong bases (NaOH) or high heat, as this may hydrolyze the ethyl
ester group.[2][3]

o Extraction: Add 15 mL of Dichloromethane (DCM) or Ethyl Acetate.[1][2][3] Shake vigorously
and separate the layers.[1][3] Repeat extraction 2x.

e Drying: Combine organic layers, dry over anhydrous

, and filter.

« |solation: Evaporate the solvent under reduced pressure (Rotavap) at < 30°C to obtain the
free base oil.[1][3]

Part 4: Visualization of Chemical Behavior
Solubility & Stability Logic Flow
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The following diagram illustrates the decision-making process for solvent selection and the
chemical pathways for degradation.

High Solubility Water / Buffer

Soluble
HCI Salt Form B

+ HCl (ACldlC pH) (lonic, Stable) Moderate/Low DMSO / DMF
Insoluble

+ NaHCO3 (Basic pH) Soluble ) T > oM Eoac

High Solubility
o Air/Heat Exposure

) Oxidation Products
Tl (Nitrones/Oximes)

Click to download full resolution via product page
Caption: Solubility switching mechanism based on pH and degradation risk via oxidation.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13536678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

